Cas no 153404-60-5 (1,2-Bis(3-bromophenyl)ethyne)

1,2-Bis(3-bromophenyl)ethyne is a brominated aromatic alkyne compound characterized by its symmetrical structure, featuring two 3-bromophenyl groups linked by an ethynyl bridge. This compound is primarily utilized in organic synthesis and materials science, serving as a versatile intermediate for cross-coupling reactions, such as Sonogashira and Suzuki couplings, due to its reactive bromine substituents. Its rigid, conjugated structure makes it suitable for applications in optoelectronic materials and molecular scaffolding. The high purity and stability of 1,2-Bis(3-bromophenyl)ethyne ensure consistent performance in synthetic workflows, while its well-defined reactivity profile facilitates precise functionalization in complex molecular architectures.
1,2-Bis(3-bromophenyl)ethyne structure
1,2-Bis(3-bromophenyl)ethyne structure
Product Name:1,2-Bis(3-bromophenyl)ethyne
CAS No:153404-60-5
MF:C14H8Br2
MW:336.021322250366
MDL:MFCD11111154
CID:1333289
PubChem ID:253660949
Update Time:2025-06-08

1,2-Bis(3-bromophenyl)ethyne Chemical and Physical Properties

Names and Identifiers

    • Bis(3-bromophenyl)acetylene
    • 1,2-Bis(3-bromophenyl)ethyne
    • Benzene, 1,1'-(1,2-ethynediyl)bis[3-bromo-
    • 1-BROMO-3-[2-(3-BROMOPHENYL)ETHYNYL]BENZENE
    • BIS-(3-BROMOPHENYL)ACETYLENE
    • AS-65429
    • 91790-32-8
    • AKOS027252927
    • 3,3'-dibromotolane
    • DB-369885
    • B4853
    • D89111
    • 153404-60-5
    • SCHEMBL1375869
    • MFCD11111154
    • 1,2-Bis(3-bromophenyl)acetylene
    • MDL： MFCD11111154
    • Inchi： 1S/C14H8Br2/c15-13-5-1-3-11(9-13)7-8-12-4-2-6-14(16)10-12/h1-6,9-10H
    • InChI Key： WSXUXTVJTIPBAF-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(C#CC2C=CC=C(C=2)Br)=C1

Computed Properties

  • Exact Mass: 333.89924
  • Monoisotopic Mass: 333.89928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 5.3

Experimental Properties

  • Melting Point: 104.0 to 108.0 deg-C
  • PSA: 0

1,2-Bis(3-bromophenyl)ethyne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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abcr
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Bis(3-bromophenyl)acetylene, 97%; .
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eNovation Chemicals LLC
D964618-250mg
Benzene, 1,1'-(1,2-ethynediyl)bis[3-bromo-
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eNovation Chemicals LLC
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Ambeed
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1,2-Bis(3-bromophenyl)ethyne Suppliers

Amadis Chemical Company Limited
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(CAS:153404-60-5)1,2-Bis(3-bromophenyl)ethyne
Order Number:A1000853
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 14:57
Price ($):208.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:153404-60-5)1,2-Bis(3-bromophenyl)ethyne
A1000853
Purity:99%
Quantity:1g
Price ($):208.0
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